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Compound of Interest

Compound Name: HP 184

Cat. No.: B1678201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of stock solutions of HP 184, also known as 1-Hydroxycyclohexyl phenyl ketone or

Irgacure 184. This photoinitiator is widely used in research for UV-induced polymerization,

particularly in the formation of hydrogels for biomedical applications.

Chemical and Physical Properties
HP 184 is a solid, white to off-white crystalline powder. A summary of its key quantitative

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of HP 184 (1-Hydroxycyclohexyl phenyl ketone)
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Property Value

Chemical Formula C₁₃H₁₆O₂

Molecular Weight 204.26 g/mol [1]

Melting Point 47-50 °C[2]

Boiling Point 175 °C at 15 mm Hg

Solubility

    in Water Slightly soluble (1108 mg/L at 25°C)[3]

    in Organic Solvents
Soluble in acetone, butyl acetate, methanol, and

toluene[3]

    in DMSO Soluble

Maximum UV Absorption 244, 280, 330 nm[4]

Experimental Protocols
This section provides a detailed protocol for the preparation of a 5 g/L stock solution of HP 184
in dimethyl sulfoxide (DMSO), a common solvent for biological research applications.

Materials
HP 184 (1-Hydroxycyclohexyl phenyl ketone) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-blocking conical tubes (e.g., amber or wrapped in aluminum foil)

Calibrated analytical balance

Spatula

Vortex mixer

Pipettes
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Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Stock Solution Preparation Workflow
The following diagram illustrates the workflow for preparing the HP 184 stock solution.

Preparation Safety

Weigh HP 184 Powder

Add DMSO

Transfer to tube

Vortex to Dissolve

Ensure complete dissolution

Store Appropriately

Protect from light

Wear PPE

Click to download full resolution via product page

Caption: Workflow for HP 184 Stock Solution Preparation.

Step-by-Step Protocol
Preparation and Safety: In a chemical fume hood, put on appropriate personal protective

equipment, including a lab coat, safety goggles, and chemical-resistant gloves.

Weighing HP 184: Using a calibrated analytical balance, carefully weigh out the desired

amount of HP 184 powder. For a 5 g/L stock solution, this would be 5 mg for a final volume

of 1 mL, or 50 mg for 10 mL.
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Dissolution: Transfer the weighed HP 184 powder into a sterile, light-blocking conical tube.

Add the calculated volume of anhydrous DMSO to the tube.

Mixing: Tightly cap the tube and vortex the solution until the HP 184 powder is completely

dissolved. The solution should be clear and free of any particulate matter.

Storage: Store the stock solution at room temperature in the dark.[5] A 5 g/L stock solution of

HP 184 in DMSO has been shown to be stable for up to 2 months under these conditions.[5]

Application in Hydrogel Formation
HP 184 is a widely used photoinitiator for the polymerization of hydrogels in biomedical

research. The prepared stock solution can be diluted into a precursor solution containing a

polymerizable monomer (e.g., polyethylene glycol diacrylate, PEGDA). Upon exposure to UV

light, HP 184 generates free radicals that initiate the crosslinking of the monomers, leading to

the formation of a hydrogel.

The following diagram illustrates the signaling pathway of UV-induced polymerization using HP
184.
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UV-Induced Polymerization Process
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Caption: UV-Induced Hydrogel Polymerization Pathway.

A typical final concentration of HP 184 in the precursor solution for hydrogel formation ranges

from 1% to 5% (w/v).[6]

Safety and Handling
HP 184 should be handled with care in a well-ventilated area, preferably a chemical fume hood.

[7] It is important to avoid contact with skin and eyes, and to prevent the formation of dust and

aerosols.[7]

Table 2: Safety and Handling Precautions for HP 184
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Precaution Recommendation

Personal Protective Equipment
Wear safety goggles with side-shields,

chemical-resistant gloves, and a lab coat.[7][8]

Handling
Use in a well-ventilated area. Avoid creating

dust.[7]

Storage (Solid)

Store in a tightly closed container in a cool, dry,

and well-ventilated place, protected from light.[4]

[9]

Storage (Stock Solution)

A 5 g/L solution in DMSO is stable for up to 2

months when stored at room temperature in the

dark.[5]

In case of Contact

    Eyes
Immediately flush with plenty of water for at

least 15 minutes and seek medical attention.[10]

    Skin Wash off with soap and plenty of water.[9]

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.

Disclaimer: This information is intended for research use only. Always refer to the Safety Data

Sheet (SDS) provided by the manufacturer for complete and up-to-date safety information. The

user is solely responsible for the safe handling and use of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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